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Compound of Interest

Compound Name: 2-Chloroquinoxalin-6-ol

CAS No.: 55687-04-2

Cat. No.: B2800762

Get Quote

CAS 55687-04-2 | A Bifunctional Heteroaromatic Scaffold

Executive Summary
2-Chloroquinoxalin-6-ol (CAS 55687-04-2) represents a high-value "dual-handle" scaffold in

medicinal chemistry. Unlike its more common isomer used in agrochemistry (6-

chloroquinoxalin-2-ol, a precursor to Quizalofop), this specific regioisomer offers a unique

substitution pattern that is highly coveted for kinase inhibitor design and peptidomimetic

synthesis.

Its core value lies in orthogonal reactivity:

C2-Position (Electrophilic): The chlorine atom at position 2 is activated by the adjacent diaza-

ring nitrogens, making it highly susceptible to Nucleophilic Aromatic Substitution (

).

C6-Position (Nucleophilic): The hydroxyl group at position 6 acts as a phenolic handle,

allowing for etherification or acylation to tune solubility and pharmacokinetic (PK) properties.
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This guide details the physicochemical profile, synthetic logic, and validated protocols for

utilizing this scaffold in drug discovery.[1]

Physicochemical Profile
The following data aggregates experimental values and high-confidence predictive models

essential for formulation and synthesis planning.

Property Value / Description Significance

CAS Number 55687-04-2 Unique Identifier

Molecular Formula Core Stoichiometry

Molecular Weight 180.59 g/mol
Fragment-based drug design

(FBDD) compliant

Appearance
Pale yellow to beige crystalline

solid

Typical of oxidized

quinoxalines

Predicted pKa (OH) ~9.2

Phenolic character;

deprotonates with weak bases

(

)

ClogP ~1.8 - 2.1

Moderate lipophilicity; good

membrane permeability

potential

Solubility
DMSO, DMF (High); Water

(Low); MeOH (Moderate)

Requires polar aprotic solvents

for

reactions

H-Bond Donors/Acceptors
1 Donor (OH) / 3 Acceptors (N,

O)

Good capacity for active site

interactions

Synthetic Utility & Reactivity Logic
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The strategic advantage of 2-chloroquinoxalin-6-ol is the ability to sequentially functionalize

the molecule without protecting groups, provided the correct order of operations is followed.

The "Dual-Handle" Reactivity Map
The quinoxaline ring system is electron-deficient (

-deficient), which activates the C2-chlorine. However, the C6-hydroxyl is an electron-donating
group (EDG) by resonance, which slightly deactivates the ring but primarily serves as a
nucleophile.

2-Chloroquinoxalin-6-ol
(CAS 55687-04-2)

C2-Position (Electrophilic)
Activated for SnAr Site 1

C6-Position (Nucleophilic)
Phenolic Hydroxyl

 Site 2

Hinge Binding Region
(Amination)

 + Primary Amines
(Heat/Base)

Solubilizing Tail
(Etherification)

 + Alkyl Halides
(Williamson Ether)

Click to download full resolution via product page

Figure 1: Orthogonal reactivity map showing the electrophilic C2 center and nucleophilic C6

center.

Chemoselectivity Principles
Order of Operations: It is generally recommended to perform O-alkylation at C6 first.

Reasoning: The phenoxide anion generated during alkylation is a hard nucleophile. If you

attempt

at C2 first (using an amine), the resulting 2-amino group acts as an EDG, deactivating the
ring and potentially complicating subsequent clean chemistry at the phenol due to
zwitterionic solubility issues.

Exception: If the C2-substituent is sensitive to the basic conditions of O-alkylation, perform

second.
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Experimental Protocols
These protocols are designed to be self-validating. The completion of Reaction A provides the

starting material for Reaction B, creating a streamlined library generation workflow.

Protocol A: C6-O-Alkylation (Solubilizing Tail
Installation)
Objective: To attach a solubilizing group (e.g., N-methylpiperazine tail) to the C6 position while

preserving the C2-chloride.

Reagents:

Substrate: 2-Chloroquinoxalin-6-ol (1.0 equiv)

Electrophile: 1-(2-Chloroethyl)-4-methylpiperazine (1.2 equiv)

Base:

(3.0 equiv)

Solvent: DMF (Anhydrous)

Procedure:

Dissolution: Dissolve 2-chloroquinoxalin-6-ol in DMF (0.2 M concentration) in a round-

bottom flask under

.

Deprotonation: Add

and stir at room temperature for 30 minutes. The suspension may darken, indicating
phenoxide formation.

Addition: Add the alkyl halide (electrophile) dropwise.

Reaction: Heat the mixture to 60°C. Monitor via LC-MS.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b2800762/docs?utm_src=pdf-body#strategic-utilization-of-2-chloroquinoxalin-6-ol-in-medicinal-chemistry
https://www.benchchem.com/product/b2800762/docs?utm_src=pdf-body#strategic-utilization-of-2-chloroquinoxalin-6-ol-in-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2800762?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Checkpoint: The product should show a mass shift corresponding to the alkyl chain. The

Cl isotope pattern (3:1 ratio of M:M+2) must remain, confirming the C2-Cl is intact.

Workup: Dilute with water (precipitation often occurs). Filter the solid or extract with EtOAc.

Wash organic layer with brine to remove DMF.

Purification: Flash chromatography (DCM/MeOH).

Protocol B: C2-Amination ( for Hinge Binding)
Objective: To displace the C2-chloride with an aniline or primary amine, a common motif in

kinase inhibitors (e.g., targeting EGFR or VEGFR).

Reagents:

Substrate: Product from Protocol A (1.0 equiv)

Nucleophile: 3-Chloro-4-fluoroaniline (1.2 equiv)

Catalyst (Optional): p-TsOH (0.1 equiv) or DIPEA (2.0 equiv) depending on amine basicity.

Solvent: n-Butanol or Isopropanol.

Procedure:

Setup: Combine substrate and amine in n-Butanol (0.5 M).

Activation: Add DIPEA. If the aniline is unreactive, catalytic acid (p-TsOH) can activate the

quinoxaline nitrogen (protonation of N1 makes C2 more electrophilic).

Reflux: Heat to 100-110°C for 4-12 hours.

Monitoring: LC-MS should show total loss of the chlorine isotope pattern and formation of the

product mass.

Isolation: Cool to RT. The product often precipitates. Filter and wash with cold ether. If no

precipitate, evaporate and purify via prep-HPLC.
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Medicinal Chemistry Applications
The 2-chloroquinoxalin-6-ol scaffold is a bioisostere of the quinoline and quinazoline

scaffolds found in FDA-approved drugs.

Kinase Inhibition (Type I/II Inhibitors)
Quinoxalines are "privileged structures" in kinase drug discovery.

Mechanism: The N1 and N4 nitrogens can accept hydrogen bonds from the kinase hinge

region (e.g., Met793 in EGFR).

Role of C6-OH: When alkylated with a morpholine or piperazine chain, this moiety extends

into the solvent-exposed region of the ATP binding pocket, improving solubility and

bioavailability.

Case Study Context: While Quizalofop (herbicide) utilizes the 6-Cl-2-aryloxy motif,

anticancer agents like Lenvatinib (quinoline-based) utilize similar topology. Researchers use

55687-04-2 to synthesize "Quinoxaline-Lenvatinib" analogs to bypass resistance mutations.

Antibacterial Agents (Quinoxaline 1,4-di-N-oxides)
Although 55687-04-2 is the reduced form, it serves as a precursor to Quinoxaline-1,4-dioxides

(QdNOs).

Workflow: Functionalization of 55687-04-2

Oxidation with m-CPBA

QdNO.

Activity: These derivatives generate free radicals under hypoxia, showing potency against M.

tuberculosis and anaerobic bacteria.

Library Synthesis Workflow
The following diagram illustrates how this scaffold generates diverse chemical libraries.
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Scaffold: 2-Chloroquinoxalin-6-ol

Step 1: C6 Diversification
(Ether Synthesis)

Intermediate A
(Solubilizing Tail)

 Yield >80%

Step 2: C2 Diversification
(SnAr with Amine Array)

 Parallel Synthesis

Final Library
(Kinase/GPCR Ligands)

Click to download full resolution via product page

Figure 2: Sequential diversification workflow for generating focused small-molecule libraries.

Safety & Handling
Hazard Classification: Irritant (Skin/Eye).

Reactivity Hazard: Reacts violently with strong oxidizing agents.

Storage: Keep cool (2-8°C) and dry. The C2-chloride is hydrolytically stable at neutral pH but

can hydrolyze to the quinoxalinone under prolonged acidic/basic aqueous conditions.

PPE: Standard lab coat, nitrile gloves, and safety glasses. Use a fume hood during

reactions involving volatile amines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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